(4-methoxyphenyl)methyl N-[(4-chlorobenzoyl)amino]carbamate

• IUPAC Name: (4-methoxyphenyl)methyl N-[(4-chlorobenzoyl)amino]carbamate
• InChI: InChI=1S/C16H15ClN2O4/c1-22-14-8-2-11(3-9-14)10-23-16(21)19-18-15(20)12-4-6-13(17)7-5-12/h2-9H,10H2,1H3,(H,18,20)(H,19,21)
• InChI Key: GOWQIFKVTQCWOF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC(=O)NNC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H15ClN2O4
• Molecular Weight: 334.75 g/mol

Description

(4-methoxyphenyl)methyl N-[(4-chlorobenzoyl)amino]carbamate is a synthetic organic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique chemical structure, which includes a methoxyphenyl group, a chlorobenzoyl group, and a carbamate linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-methoxyphenyl)methyl N-[(4-chlorobenzoyl)amino]carbamate typically involves a multi-step process. One common synthetic route includes the following steps:

Formation of the Methoxyphenyl Intermediate: The starting material, 4-methoxybenzyl alcohol, is reacted with a suitable chlorinating agent, such as thionyl chloride, to form 4-methoxybenzyl chloride.

Formation of the Chlorobenzoyl Intermediate: 4-chlorobenzoic acid is converted to its corresponding acid chloride using reagents like oxalyl chloride or thionyl chloride.

Coupling Reaction: The 4-methoxybenzyl chloride is then reacted with the 4-chlorobenzoyl chloride in the presence of a base, such as triethylamine, to form the desired carbamate compound.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but is optimized for large-scale production. This involves the use of continuous flow reactors, automated systems, and stringent quality control measures to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(4-methoxyphenyl)methyl N